Cas no 954574-98-2 (1-(4-Amino-2,6-dibromophenyl)pyrrolidin-2-one)

• Product Name: 1-(4-Amino-2,6-dibromophenyl)pyrrolidin-2-one
• CAS No: 954574-98-2
• MF: C₁₀H₁₀Br₂N₂O
• MW: 334.007200717926
• CID: 6151456
• PubChem ID: 16793638
• Update Time: 2025-10-30

1-(4-Amino-2,6-dibromophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-844445
• AKOS000145897
• CS-0349020
• 1-(4-AMINO-2,6-DIBROMOPHENYL)PYRROLIDIN-2-ONE
• 954574-98-2
• 1-(4-Amino-2,6-dibromophenyl)pyrrolidin-2-one

• Inchi： 1S/C10H10Br2N2O/c11-7-4-6(13)5-8(12)10(7)14-3-1-2-9(14)15/h4-5H,1-3,13H2
• InChI Key： LMONLTXZBMQGTM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1N1C(CCC1)=O)Br)N

Computed Properties

• Exact Mass: 333.91394g/mol
• Monoisotopic Mass: 331.91599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(4-Amino-2,6-dibromophenyl)pyrrolidin-2-one

Introduction to 1-(4-Amino-2,6-dibromophenyl)pyrrolidin-2-one (CAS No. 954574-98-2)

1-(4-Amino-2,6-dibromophenyl)pyrrolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic molecule, with the CAS number 954574-98-2, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromine substituents and an amino group on the phenyl ring, combined with the pyrrolidinone core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure is of particular interest because it integrates multiple pharmacophoric elements that are often sought after in the design of novel therapeutic agents. The 4-amino-2,6-dibromophenyl moiety, in particular, serves as a key functional handle that can interact with biological targets in diverse ways. This feature has prompted extensive exploration into its derivatives as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 1-(4-amino-2,6-dibromophenyl)pyrrolidin-2-one with biological targets with greater precision. These studies have highlighted its potential as a lead compound for further optimization. For instance, virtual screening experiments have identified several analogs of this molecule that exhibit enhanced binding to enzymes implicated in metabolic pathways relevant to cancer and neurodegeneration.

In vitro studies have begun to unravel the mechanistic aspects of 1-(4-amino-2,6-dibromophenyl)pyrrolidin-2-one, revealing its ability to modulate specific signaling pathways. Notably, preliminary data suggest that this compound may interfere with the activity of kinases involved in cell proliferation and survival. Such findings are particularly exciting given the critical role these kinases play in diseases like cancer. Additionally, the compound's interaction with other cellular components has been explored, providing insights into its potential side effects and toxicity profiles.

The synthesis of 1-(4-amino-2,6-dibromophenyl)pyrrolidin-2-one presents both challenges and opportunities for chemists. The brominated phenyl ring requires careful handling to prevent unwanted side reactions, while the pyrrolidinone core necessitates precise control over reaction conditions to ensure high yield and purity. Despite these challenges, recent methodological improvements have made it feasible to produce this compound on a larger scale, facilitating more extensive biological testing.

One of the most promising applications of 1-(4-amino-2,6-dibromophenyl)pyrrolidin-2-one lies in its potential as a precursor for more complex molecules. By leveraging its structural features, chemists can design derivatives that combine the advantages of multiple pharmacophores into a single entity. This approach has been successfully applied in other areas of drug discovery, where multifunctional compounds have demonstrated superior efficacy compared to their simpler counterparts.

The growing interest in 1-(4-amino-2,6-dibromophenyl)pyrrolidin-2-one has also spurred innovation in synthetic methodologies. Researchers are exploring new catalytic systems and reaction protocols that can enhance the efficiency and sustainability of its production. These efforts are not only aimed at improving yields but also at reducing the environmental impact of chemical synthesis.

As our understanding of biological systems continues to evolve, so does our appreciation for the complexity of molecular interactions. 1-(4-Amino-2,6-dibromophenyl)pyrrolidin-2-one exemplifies this complexity by offering multiple points of interaction within biological targets. This characteristic makes it an invaluable tool for studying drug-receptor dynamics and for developing new therapeutic strategies.

The future prospects for 1-(4-amino-2,6-dibromophenyl)pyrrolidin-2-one are bright, with ongoing research poised to unlock new therapeutic possibilities. As computational tools become more sophisticated and synthetic techniques advance, the potential applications of this compound are likely to expand further. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing these possibilities fully.